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Compound of Interest

Compound Name: PhiKan 083

Cat. No.: B539824

This document provides immediate and essential safety, operational, and disposal information
for researchers, scientists, and drug development professionals working with PhiKan 083. The
following procedural guidance is designed to ensure the safe handling of this compound and to
answer specific operational questions, fostering a culture of laboratory safety.

Hazard Identification and Classification

PhiKan 083 is a carbazole derivative that has been identified with the following hazards
according to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals[1]:

o Acute toxicity, oral (Category 4): Harmful if swallowed[1].
o Skin corrosion/irritation (Category 2): Causes skin irritation[1].
e Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation[1].

o Specific target organ toxicity, single exposure (Category 3): May cause respiratory
irritation[1].

Due to its potential health risks, it is recommended to handle PhiKan 083 with the same
precautions as a cytotoxic compound.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b539824?utm_src=pdf-interest
https://www.benchchem.com/product/b539824?utm_src=pdf-body
https://www.benchchem.com/product/b539824?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-108637/PhiKan-083-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108637/PhiKan-083-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108637/PhiKan-083-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108637/PhiKan-083-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108637/PhiKan-083-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b539824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b539824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

The following personal protective equipment is mandatory when handling PhiKan 083 to

minimize exposure and ensure personal safety. All PPE should be donned before handling the

compound and removed in a manner that avoids contamination.

PPE Component

Specification

Rationale

Two pairs of chemotherapy-

Prevents skin contact and

absorption. Double-gloving

Gloves tested, powder-free nitrile )
provides an extra layer of
gloves.[2] ]
protection.
Disposable, fluid-resistant )
_ Protects skin and personal
Gown gown with long sleeves and

tight-fitting cuffs.[2][3]

clothing from contamination.

Eye Protection

Safety goggles with side-
shields or a full-face shield.[1]

[3]

Protects eyes from splashes

and aerosols.

Respiratory Protection

A surgical mask is required for
handling in a biological safety
cabinet to prevent
contamination.[2] Use a
respirator (e.g., N95) when
there is a risk of inhaling dust
or aerosols, especially outside

of a ventilated cabinet.[3]

Prevents inhalation of the
compound, which can cause

respiratory irritation.

Additional PPE

Cap and shoe covers.[2]

Recommended for
comprehensive protection in a
controlled laboratory

environment.

Operational Procedures

Adherence to the following step-by-step procedures is critical for the safe handling of PhiKan

083.

1. Preparation and Handling:
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All handling of PhiKan 083, including weighing and preparation of solutions, should be
conducted in a designated area, preferably within a certified biological safety cabinet (BSC)
or a chemical fume hood to control for airborne particles.

Before starting, ensure that a spill kit and emergency eye wash station are readily
accessible.

Wash hands thoroughly before donning and after removing PPE.

Avoid the formation of dust and aerosols[1].

Do not eat, drink, or smoke in the area where PhiKan 083 is handled[1].
. Storage:

Store PhiKan 083 in a well-ventilated, locked area in its original, tightly sealed container[1].

The recommended storage temperature is 4°C, sealed and away from moisture[4].

Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month[5][6].
. Spill Management:

In the event of a spill, immediately alert others in the area and restrict access.

For small spills (<5 ml or 5 g), wear appropriate PPE, cover the spill with absorbent material,
and clean the area with a suitable decontaminating agent[7].

For large spills (>5 ml or 5 g), evacuate the area and follow institutional emergency
procedures[7].

All materials used for cleaning up spills should be disposed of as cytotoxic waste[3].

Disposal Plan

All waste contaminated with PhiKan 083 must be treated as hazardous and potentially
cytotoxic waste and disposed of according to institutional and local regulations.
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1. Waste Segregation and Collection:

o Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated,
puncture-resistant, and clearly labeled cytotoxic sharps container with a purple lid[8][9].

e Solid Waste: Contaminated items such as gloves, gowns, bench paper, and plasticware
should be disposed of in a designated, leak-proof container lined with a purple bag and
clearly labeled as "Cytotoxic Waste"[8][9].

 Liquid Waste: Unused solutions of PhiKan 083 should be collected in a designated, sealed,
and clearly labeled hazardous waste container. Do not pour down the drain.

2. Labeling and Storage of Waste:

» All waste containers must be clearly labeled with the contents ("Cytotoxic Waste," "PhiKan
083 Waste"), the date, and the point of generation[8].

o Store waste in a secure, designated area away from general laboratory traffic until it can be
collected by trained personnel for final disposal.

3. Final Disposal:

e The primary method for the disposal of cytotoxic waste is high-temperature incineration[9].
This must be carried out by a licensed hazardous waste disposal service.

Experimental Workflow for Safe Handling of PhiKan
083
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Workflow for Safe Handling of PhiKan 083
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Caption: Procedural workflow for handling PhiKan 083.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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